![molecular formula C14H17N3O B7646226 3-Phenyl-5-(piperidin-1-ylmethyl)-1,2,4-oxadiazole](/img/structure/B7646226.png)
3-Phenyl-5-(piperidin-1-ylmethyl)-1,2,4-oxadiazole
Overview
Description
3-Phenyl-5-(piperidin-1-ylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C14H17N3O and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Scientific Research Applications
Tuberculostatic Activity : Certain oxadiazole derivatives have been tested for their tuberculostatic activity. The compounds showed inhibitory concentrations within specific ranges, indicating potential as treatments for tuberculosis (Foks et al., 2004).
Antibacterial Properties : Research has been conducted on N-substituted derivatives of oxadiazole compounds for their antibacterial properties. These compounds exhibited moderate to significant antibacterial activity (Khalid et al., 2016).
Biological Evaluation and Butyrylcholinesterase Inhibition : Some oxadiazole compounds have been evaluated for their biological activities, particularly as inhibitors of the butyrylcholinesterase enzyme. These studies included molecular docking to understand binding affinities and orientations (Khalid et al., 2016).
Antifungal Agents : Oxadiazoles have also been synthesized and evaluated for their antifungal activities. Certain compounds showed activities comparable to established antifungal drugs (Sangshetti & Shinde, 2011).
Antimicrobial Activity : Other studies have focused on the antimicrobial activities of oxadiazole derivatives. These compounds were found to have strong antimicrobial effects, with a detailed structure-activity study conducted to understand their effectiveness (Krolenko et al., 2016).
Isoxazole-Containing S1P1 Receptor Agonist Synthesis : One study presented the synthesis of an isoxazole-containing compound, highlighting its potential as a selective S1P1 receptor agonist, useful in pharmacology (Hou et al., 2017).
Sigma‐1 Receptor Ligands for Neuropathic Pain : Phenyl-1,2,4-oxadiazole derivatives have been synthesized and evaluated for their potential in treating neuropathic pain through sigma‐1 receptor affinity (Cao et al., 2019).
Spectroscopic Properties and Quantum Mechanical Study : The spectroscopic properties of a related compound were investigated using various techniques, providing insights into its chemical behavior (Devi et al., 2020).
Properties
IUPAC Name |
3-phenyl-5-(piperidin-1-ylmethyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c1-3-7-12(8-4-1)14-15-13(18-16-14)11-17-9-5-2-6-10-17/h1,3-4,7-8H,2,5-6,9-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVKWEKARDGYPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=NC(=NO2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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